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Compound of Interest

Compound Name: Riboflavin tetrabutyrate

Cat. No.: B8068877 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Riboflavin tetrabutyrate. The following procedures

are designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier:

Name: Riboflavin Tetrabutyrate

CAS Number: 752-56-7

Hazard Summary: Riboflavin tetrabutyrate is classified as a hazardous substance that can

cause skin and serious eye irritation, as well as respiratory irritation.[1][2] It is a combustible

solid, and finely dispersed dust may form explosive mixtures in the air.[3]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles Must have side-shields.[1]

Hand Protection Protective Gloves

Impervious gloves, such as

Nitrile rubber, are

recommended.[4]

Body Protection Lab Coat/Clothing

A standard lab coat is required.

For larger quantities or risk of

splashing, impervious clothing

should be worn.[1][5]

Respiratory Protection Dust Respirator

A NIOSH-approved dust

respirator should be used,

especially when handling the

powder form or if ventilation is

inadequate.[5]

Footwear Closed-toe Shoes
Safety shoes are

recommended.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following handling protocol is essential for minimizing risks.

Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood or local exhaust

ventilation is strongly recommended to keep airborne levels to a minimum.[1][5]

Ensure that a safety shower and an eyewash station are readily accessible.[1]

Remove all sources of heat and ignition from the handling area.[6]

Donning PPE:

Before handling, put on all required personal protective equipment as detailed in the table

above.
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Handling the Compound:

Avoid the formation of dust and aerosols when handling the solid powder.[1][6]

If transferring the powder, do so carefully to minimize dust generation.

Keep the container tightly sealed when not in use.[5][6]

Storage:

Store Riboflavin tetrabutyrate in a tightly closed container in a dry, cool, and well-

ventilated place.[5][6]

Protect from excessive heat and direct light.[5]

Recommended long-term storage is at -20°C.[1]

Store away from incompatible materials such as oxidizing agents.[5]

First Aid Measures
In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[5][6]

Skin Contact

Immediately flush skin with plenty of soap and

water. Remove contaminated clothing and

shoes. If irritation occurs, seek medical

attention.[1][5][6]

Inhalation

Remove the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Disposal Plan
Proper disposal of Riboflavin tetrabutyrate and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste Riboflavin tetrabutyrate and any contaminated materials (e.g., gloves,

weighing paper) in a suitable, labeled, and closed container.[6]

Disposal Method:

Disposal must be in accordance with all applicable federal, state, and local regulations.[5]

One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Alternatively, the material can be sent to a licensed chemical destruction plant.[6]
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Do not dispose of it down the drain or into sewer systems.[6]

Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent) and can then be offered for

recycling or reconditioning.[6]

Alternatively, packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill, if permissible by local regulations.[6]
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Caption: Workflow for the safe handling and disposal of Riboflavin tetrabutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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